Cas no 1358886-73-3 (N-(4-bromo-2-fluorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine)

• Product Name: N-(4-bromo-2-fluorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine
• CAS No: 1358886-73-3
• MF: C₂₀H₁₆BrF₂N₃O
• MW: 432.261350631714
• CID: 5399710
• Update Time: 2025-07-19

N-(4-bromo-2-fluorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(4-bromo-2-fluoroanilino)-6-fluoroquinolin-3-yl]-pyrrolidin-1-ylmethanone
• N-(4-bromo-2-fluorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine

• Inchi： 1S/C20H16BrF2N3O/c21-12-3-5-18(16(23)9-12)25-19-14-10-13(22)4-6-17(14)24-11-15(19)20(27)26-7-1-2-8-26/h3-6,9-11H,1-2,7-8H2,(H,24,25)
• InChI Key： MVOUTRUIDIWPRG-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C(Br)C=C2F)C2C(N=C1)=CC=C(F)C=2)(N1CCCC1)=O

Additional information on N-(4-bromo-2-fluorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine

N-(4-bromo-2-fluorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine (CAS No. 1358886-73-3): A Comprehensive Overview

N-(4-bromo-2-fluorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine (CAS No. 1358886-73-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the quinoline family and features a unique combination of bromine, fluorine, and pyrrolidine functionalities. These structural elements contribute to its distinctive pharmacological properties, making it a valuable candidate for various drug discovery and development efforts.

The chemical structure of N-(4-bromo-2-fluorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine is characterized by a quinoline core with specific substituents at key positions. The presence of the bromine atom at the 4-position of the phenyl ring and the fluorine atom at the 6-position of the quinoline ring introduces significant electronic and steric effects. Additionally, the pyrrolidine carbonyl group at the 3-position of the quinoline ring adds further complexity and reactivity to the molecule. These features collectively influence the compound's biological activity and potential therapeutic efficacy.

Recent studies have highlighted the potential of N-(4-bromo-2-fluorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, which are critical factors in the pathogenesis of Alzheimer's disease.

Another area of interest is its potential as an anticancer agent. Preclinical studies have demonstrated that N-(4-bromo-2-fluorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. These findings suggest that this compound could be a promising lead for the development of novel anticancer therapies.

In addition to its therapeutic potential, N-(4-bromo-2-fluorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine has also been studied for its use as a research tool in chemical biology. Its unique structure and functional groups make it an excellent candidate for probing specific biological processes and interactions. For instance, it has been used to investigate protein-protein interactions involved in signal transduction pathways and to study the role of specific enzymes in metabolic processes.

The synthesis of N-(4-bromo-2-fluorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. Key steps include the formation of the quinoline core through condensation reactions, followed by selective functionalization at specific positions using appropriate reagents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both research and pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-bromo-2-fluorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, N-(4-bromo-2-fluorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-am ine (CAS No. 1358886-73-3) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in areas such as neurodegenerative diseases, cancer therapy, and chemical biology. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, this compound is poised to play a significant role in advancing medical science and improving patient outcomes.